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Compound of Interest

Compound Name: (S,S)-TAPI-0

Cat. No.: B2782825

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the proper disposal procedures
for (S,S)-TAPI-0, a potent inhibitor of Tumor Necrosis Factor-a Converting Enzyme (TACE) and
matrix metalloproteinases (MMPs). Adherence to these guidelines is crucial for minimizing risks
and maintaining regulatory compliance.

l. Understanding (S,S)-TAPI-0: Key Data

(S,S)-TAPI-0 is a synthetic, solid organic compound utilized in research to study the roles of
TACE and MMPs in various biological processes. A summary of its key chemical and physical
properties is provided below to inform safe handling and disposal practices.
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Property Value Source
N-((R)-2-
(hydroxycarbamoyl)methyl)-4-
Chemical Name methylpentanoyl)-L-3-(2- Sigma-Aldrich
naphthyl)alanyl-L-alanine
amide
CAS Number 143457-40-3 Sigma-Aldrich
Molecular Formula C24H32N40s5 Sigma-Aldrich
Molecular Weight 456.53 g/mol Sigma-Aldrich
Physical Form Solid Sigma-Aldrich

N DMSO (5 mg/mL), 50% Acetic ) )
Solubility ) Sigma-Aldrich
Acid (1 mg/mL)

Storage -20°C Sigma-Aldrich

Note: A specific Safety Data Sheet (SDS) for (S,S)-TAPI-0 was not located. The disposal
procedures outlined below are based on general best practices for chemical waste
management and the available data for this compound. Always consult your institution's
Environmental Health and Safety (EHS) office for specific guidance.

Il. Step-by-Step Disposal Protocol

The proper disposal of (S,S)-TAPI-0, whether in solid form or dissolved in a solvent like DMSO,
requires careful segregation and handling to prevent contamination and ensure safety.

Experimental Workflow for Disposal:
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Step 1: Waste Identification & Segregation

Identify (S,S)-TAPI-0 waste:
- Unused solid

- Contaminated labware
- Solutions (e.g., in DMSO)

Step 2: Cg 'ntainerization

Select a designated, compatible, and properly labeled
hazardous waste container.

Y Y

Gor solid waste: Use a container for non-halogenated solid organic waste] Gor solutions in DMSO: Use a container for non-halogenated organic solvent waste)

Step 3: Waste Transfer v

Carefully transfer the waste into the designated container,
avoiding spills and generation of dust.

Y

Gnsure the container is securely sealed after waste addition)

Step 4: Stori 'ge & Pickup

[Store the waste container in a designated satellite accumulation area)

Y

Arrange for waste pickup by your institution's
Environmental Health & Safety (EHS) department.

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of (S,S)-TAPI-0 waste.
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Detailed Procedural Steps:
o Waste Identification and Segregation:

o Solid (S,S)-TAPI-0: Unused or expired solid (S,S)-TAPI-0 should be treated as chemical
waste.

o Contaminated Materials: Any labware (e.g., pipette tips, microfuge tubes, gloves) that has
come into direct contact with (S,S)-TAPI-0 should be considered contaminated and
disposed of as solid chemical waste.

o (S,S)-TAPI-0 Solutions: Solutions of (S,S)-TAPI-0, typically prepared in DMSO, must be
disposed of as liquid chemical waste. Do not dispose of these solutions down the drain.

» Proper Containerization:

o Use only approved hazardous waste containers provided by your institution's EHS
department.

o For Solid Waste: Place solid (S,S)-TAPI-0 and contaminated labware into a designated
container for "Solid Organic Waste." Ensure the container is properly labeled with its
contents.

o For Liquid Waste: Solutions of (S,S)-TAPI-0 in DMSO should be collected in a container
designated for "Non-Halogenated Organic Solvent Waste." It is crucial to ensure the
compatibility of the waste container with DMSO.

e Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name of the contents (i.e., (S,S)-TAPI-0 and any solvents), and the approximate
concentrations and volumes.

e Storage:
o Store waste containers in a designated and properly ventilated satellite accumulation area.

o Keep containers securely closed except when adding waste.
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» Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste. Follow their specific procedures for waste collection.

lll. Sighaling Pathway Inhibition by (S,S)-TAPI-0

(S,S)-TAPI-0 is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a potent
inhibitor of TACE (also known as ADAM17). This inhibitory action blocks the shedding of
various cell surface proteins, including the precursor of Tumor Necrosis Factor-a (TNF-a).

Cell Membrane

Extracellular Space
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Click to download full resolution via product page

Caption: Inhibition of TACE-mediated pro-TNF-a cleavage by (S,S)-TAPI-0.

This diagram illustrates how (S,S)-TAPI-0 blocks the activity of TACE, thereby preventing the
release of soluble TNF-a from its membrane-bound precursor. This mechanism is central to its
function in research applications.

By adhering to these disposal procedures and understanding the nature of (S,S)-TAPI-O0,
laboratory personnel can maintain a safe and compliant research environment. Always
prioritize safety and consult with your institution's EHS professionals for any specific questions
or concerns.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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